Cas no 1185313-04-5 (N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride)

• Product Name: N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride
• CAS No: 1185313-04-5
• MF: C₁₁H₁₇ClN₂OS
• MW: 260.783480405808
• MDL: MFCD08752713
• CID: 1004580
• PubChem ID: 45787138
• Update Time: 2025-06-14

N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride
• Thiophene-3-carboxylicacid(piperidin-3-ylmethyl)-amide hydrochloride
• AK-53296
• ANW-72159
• CTK8C4500
• KB-61701
• MolPort-021-795-319
• N-(3-piperidylmethyl)-3-thienylcarboxamide, chloride
• SBB075248
• 1185313-04-5
• N-(piperidin-3-ylmethyl)thiophene-3-carboxamide;hydrochloride
• CS-0290610
• Thiophene-3-carboxylicacid(piperidin-3-ylMethyl)-aMide hydrochloride, 98+% C11H17ClN2OS, MW
• DTXSID80671616
• N-(3-Piperidinylmethyl)-3-thiophenecarboxamide hydrochloride (1:1)
• N-(Piperidin-3-ylmethyl)thiophene-3-carboxamidehydrochloride
• Z1456445397
• N-[(Piperidin-3-yl)methyl]thiophene-3-carboxamide--hydrogen chloride (1/1)
• DB-335179
• AKOS015941063

• MDL： MFCD08752713
• Inchi： 1S/C11H16N2OS.ClH/c14-11(10-3-5-15-8-10)13-7-9-2-1-4-12-6-9;/h3,5,8-9,12H,1-2,4,6-7H2,(H,13,14);1H
• InChI Key： TVTOMQWQJUPFKV-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(NCC1CNCCC1)=O

Computed Properties

• Exact Mass: 260.075
• Monoisotopic Mass: 260.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride

Comprehensive Overview of N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride (CAS No. 1185313-04-5)

N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride (CAS No. 1185313-04-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a piperidine moiety with a thiophene carboxamide group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various biological pathways.

The molecular formula of N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride reflects its hybrid structure, which integrates heterocyclic components known for their bioactivity. The piperidine ring is a common pharmacophore in medicinal chemistry, often associated with central nervous system (CNS) activity, while the thiophene ring contributes to enhanced binding affinity and metabolic stability. This combination makes the compound a valuable candidate for exploring new treatments for neurological and inflammatory conditions, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride fits into this paradigm as a versatile intermediate. Its hydrochloride salt form improves solubility, facilitating its use in aqueous-based assays and formulations. This property is critical for researchers focusing on kinase inhibitors or GPCR-targeted therapies, which dominate contemporary drug development pipelines.

Another area of interest is the compound's potential in neuropharmacology. With growing public awareness of mental health and neurodegenerative diseases, scientists are investigating how N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride might interact with neurotransmitter systems. Preliminary studies suggest its relevance in modulating dopamine and serotonin receptors, though further validation is required. This aligns with frequent search queries like "new compounds for depression research" or "piperidine derivatives in neuroscience," highlighting its relevance to current scientific discourse.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and reductive amination. These methods are well-documented but require optimization to achieve high yields and purity—a topic frequently explored in academic and industrial settings. The CAS No. 1185313-04-5 serves as a unique identifier, ensuring accurate referencing in patents and publications, which is essential for intellectual property management in pharmaceutical innovation.

Environmental and safety considerations are also paramount. While N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This reflects broader industry trends toward green chemistry and sustainable practices, addressing public concerns about chemical safety and environmental impact.

In summary, N-(Piperidin-3-ylmethyl)thiophene-3-carboxamide hydrochloride (CAS No. 1185313-04-5) represents a promising scaffold in modern drug discovery. Its structural features and functional versatility make it a subject of ongoing research, particularly in areas like CNS disorders, inflammatory diseases, and targeted therapy development. As scientific inquiries evolve, this compound is likely to remain a key player in addressing unmet medical needs.